Cas no 170570-78-2 (1-(1,3-dioxaindan-5-yl)-4,4-difluorobutane-1,3-dione)

• Product Name: 1-(1,3-dioxaindan-5-yl)-4,4-difluorobutane-1,3-dione
• CAS No: 170570-78-2
• Molecular Formula: C₁₁H₈O₄F₂
• Molecular Weight: 242.176
• MDL: MFCD03419786
• CID: 2857589
• PubChem ID: 12080913

1-(1,3-dioxaindan-5-yl)-4,4-difluorobutane-1,3-dione Properties

Names and Identifiers

• 1-(1,3-dioxaindan-5-yl)-4,4-difluorobutane-1,3-dione
• DTXSID501215001
• BBL038466
• AKOS000308308
• 1-(1,3-Benzodioxol-5-yl)-4,4-difluoro-1,3-butanedione
• CS-0270637
• 1-(2H-1,3-BENZODIOXOL-5-YL)-4,4-DIFLUOROBUTANE-1,3-DIONE
• 1-(Benzo[d][1,3]dioxol-5-yl)-4,4-difluorobutane-1,3-dione
• STK312106
• 1-(1.3-benzodioxol-5-yl)-4,4-difluorobutane-1.3-dione
• 1-(1,3-benzodioxol-5-yl)-4,4-difluoro-butane-1,3-dione
• SCHEMBL6343290
• 170570-78-2
• EN300-228455

• MDL： MFCD03419786
• InChIKey： BRRBBKKSUKYMEU-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H8F2O4/c12-11(13)8(15)4-7(14)6-1-2-9-10(3-6)17-5-16-9/h1-3,11H,4-5H2
• SMILES： O=C(C1=CC=C(OCO2)C2=C1)CC(C(F)F)=O

Computed Properties

• Exact Mass: 242.03906506Da
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 242.03906506Da
• Heavy Atom Count: 17
• Complexity: 319
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones